Cas no 90047-45-3 (2,2'-(3-Methoxy-1,2-phenylene)diacetonitrile)

2,2'-(3-Methoxy-1,2-phenylene)diacetonitrile structure
90047-45-3 structure
Product Name:2,2'-(3-Methoxy-1,2-phenylene)diacetonitrile
CAS No:90047-45-3
MF:C11H10N2O
MW:186.20990228653
CID:2811888
PubChem ID:13338343
Update Time:2025-04-21

2,2'-(3-Methoxy-1,2-phenylene)diacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(3-Methoxy-1,2-phenylene)diacetonitrile
    • DTXCID20488144
    • 90047-45-3
    • SCHEMBL506269
    • DTXSID10537357
    • Inchi: 1S/C11H10N2O/c1-14-11-4-2-3-9(5-7-12)10(11)6-8-13/h2-4H,5-6H2,1H3
    • InChI Key: CDZQOJQRDZMMCP-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(CC#N)=C1CC#N

Computed Properties

  • Exact Mass: 186.079312947Da
  • Monoisotopic Mass: 186.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 56.8Ų
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